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Introduction

D-Lyxose, a C'-2 epimer of D-Xylose, is an aldopentose monosaccharide with the chemical
formula C5H1005.[1][2] This rare sugar, found naturally in substances like maple syrup, serves
as a valuable building block in various biochemical and pharmaceutical applications.[1][3] Its
unique stereochemistry makes it a subject of interest in glycobiology and the synthesis of novel
therapeutic agents, including antiviral nucleoside analogs and potential anti-tumor drugs.[3][4]
This technical guide provides a comprehensive overview of the known chemical properties of
D-Lyxose, presenting quantitative data in a structured format and illustrating key chemical
concepts through detailed diagrams.

Core Chemical and Physical Properties

D-Lyxose is a white to slightly yellow crystalline powder at room temperature.[5][6] It is odorless
and hygroscopic, meaning it readily absorbs moisture from the atmosphere.[6][7]

Quantitative Physicochemical Data

The following table summarizes the key quantitative chemical properties of D-Lyxose compiled

from various sources.
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Property Value Source(s)
Molecular Formula C5H1005 [5]
Molecular Weight 150.13 g/mol [5]
CAS Number 1114-34-7 [8]
Melting Point 108-112 °C [5]
Boiling Point (est.) 191.65°C [5]
Density 1.545 g/cm3 [5]
pKa (Predicted) 12.46 + 0.20 [5]
LogP (est.) -2.390 [5]

Solubility Profile

D-Lyxose exhibits good solubility in water and is slightly soluble in ethanol.[5][7] This high
agueous solubility is attributed to the presence of multiple polar hydroxyl groups in its structure.

[6]

Solvent Solubility Source(s)

50 mg/mL (clear, colorless
Water } [5]
solution)

250 mg/mL (with ultrasonic
Water , [1]
assistance)

1 part dissolves in 38 parts at

Absolute Ethanol [7]
17°C
7.9 g in 100 mL (saturated at

90% Ethanol [7]
20°C)

DMSO 30 mg/mL [9]

Optical Activity and Mutarotation
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As a chiral molecule, D-Lyxose is optically active, meaning it rotates the plane of polarized
light. A key characteristic of D-Lyxose in aqueous solution is mutarotation, where the specific
rotation changes over time as it equilibrates between its different anomeric and isomeric forms
(a- and B-pyranose, a- and B-furanose, and the open-chain aldehyde form).[7][10]

Optical Property Value Conditions Source(s)
Specific Rotation Initial: +5.5° -> ,

o ¢ =0.82 in water [7]
[a]D20 Equilibrium: -14.0°

Specific Rotation

+13.8° c=4in H20 [5]
[a]D25

Chemical Structure and Isomerism

The chemical behavior of D-Lyxose is intrinsically linked to its structure. In solution, it exists as
an equilibrium mixture of cyclic hemiacetals (pyranose and furanose forms) and a minor open-
chain aldehyde form.[10]
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Figure 1: Equilibrium forms of D-Lyxose in solution.

A significant chemical relationship exists between D-Lyxose and D-Xylose, as they are C-2
epimers. This means they differ only in the stereochemical arrangement at the second carbon
atom.

pimerization at C-2
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Figure 2: Epimeric relationship between D-Lyxose and D-Xylose.

Experimental Protocols

Detailed, step-by-step experimental protocols for the determination of the physicochemical
properties of D-Lyxose are not extensively available in publicly accessible literature. However,
the general methodologies for determining these properties are well-established in the field of
organic chemistry.

Determination of Melting Point

The melting point of D-Lyxose is typically determined using a capillary melting point apparatus.
A small, dry sample of the crystalline powder is packed into a capillary tube, which is then
heated in a calibrated apparatus. The temperature range over which the substance melts is
recorded.

Measurement of Specific Rotation

The optical rotation of D-Lyxose is measured using a polarimeter. A solution of known
concentration is prepared in a suitable solvent (typically water), and the angle of rotation of
plane-polarized light passing through the solution is measured. The specific rotation is then
calculated using the formula:

[a=a/(l*c)

where:

 [a] is the specific rotation

e 0 is the observed rotation

« |is the path length of the polarimeter tube in decimeters

e cis the concentration of the solution in grams per milliliter

The process of mutarotation can be observed by taking measurements at intervals until a
stable reading is obtained.
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Polarimetry Workflow
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N

Fill polarimeter tube with solution

:

Measure initial optical rotation (o_initial)

Record measurements over time

Measure final, stable optical rotation (o_equilibrium)

l
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Figure 3: Generalized workflow for observing mutarotation.

Reactivity and Stability

D-Lyxose is a reducing sugar due to the presence of the aldehyde group in its open-chain form,
which can be oxidized. It is incompatible with strong oxidizing agents.[6] For long-term storage,
it is recommended to keep D-Lyxose in a cool, dry, and well-ventilated environment in sealed
containers to prevent moisture absorption.[6] The recommended storage temperature is in a

refrigerator.[5]
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Conclusion

D-Lyxose possesses a distinct set of chemical properties that make it a valuable compound in
research and development. Its high solubility in water, defined melting point, and characteristic
optical activity, including mutarotation, are key parameters for its application in chemical
synthesis and biological studies. Understanding these fundamental properties is crucial for its
effective utilization in the development of novel pharmaceuticals and other advanced
applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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